N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-bromoanilino]-N-cyclopentylacetamide
• InChI: InChI=1S/C19H21BrN2O3S/c20-15-7-6-10-17(13-15)22(14-19(23)21-16-8-4-5-9-16)26(24,25)18-11-2-1-3-12-18/h1-3,6-7,10-13,16H,4-5,8-9,14H2,(H,21,23)
• InChI Key: LWTXKHYYFAQALR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H21BrN2O3S
• Molecular Weight: 437.4 g/mol

Description

N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to inhibit several key signaling pathways involved in cancer progression, making it a promising candidate for cancer treatment.

Mechanism of Action

N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006 exerts its anti-tumor effects by inhibiting several key signaling pathways involved in cancer progression. Specifically, it inhibits the RAF/MEK/ERK pathway, which is involved in cell proliferation and survival, and the VEGF pathway, which is involved in angiogenesis. By inhibiting these pathways, this compound 43-9006 can induce cell death and inhibit tumor growth.
Biochemical and Physiological Effects:
This compound 43-9006 has been shown to have several biochemical and physiological effects. It can induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. Additionally, it has been found to have anti-inflammatory effects and can inhibit the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006 in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, it has been shown to have anti-tumor effects in a variety of cancer types. However, one limitation of using this compound 43-9006 is that it can have off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006. One area of interest is the development of combination therapies that include this compound 43-9006. Additionally, there is interest in developing new analogs of this compound 43-9006 that may have improved efficacy or reduced toxicity. Finally, there is potential for the use of this compound 43-9006 in combination with other targeted therapies to improve cancer treatment outcomes.

Scientific Research Applications

N~2~-(3-bromophenyl)-N~1~-cyclopentyl-N~2~-(phenylsulfonyl)glycinamide 43-9006 has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit several key signaling pathways involved in cancer progression, including the RAF/MEK/ERK pathway and the VEGF pathway. This compound has been shown to have anti-tumor effects in a variety of cancer types, including melanoma, renal cell carcinoma, and hepatocellular carcinoma.